Cas no 1514030-91-1 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile
• CAS No: 1514030-91-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5892505
• PubChem ID: 79117260
• Update Time: 2025-05-23

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-β-hydroxy-1,4-benzodioxin-6-propanenitrile
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile
• EN300-1829845
• AKOS017668117
• 1514030-91-1

• Inchi： 1S/C11H11NO3/c12-4-3-9(13)8-1-2-10-11(7-8)15-6-5-14-10/h1-2,7,9,13H,3,5-6H2
• InChI Key： XCIYCQHPBQVRFX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(O)CC#N

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.5Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile (CAS No. 1514030-91-1)

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1514030-91-1, belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a benzodioxin moiety in its structure suggests a possible connection to bioactive natural products, while the nitrile and hydroxy functional groups introduce additional reactivity that makes it a valuable intermediate in synthetic chemistry.

The benzodioxin scaffold is particularly noteworthy due to its structural similarity to several naturally occurring compounds that have demonstrated pharmacological properties. For instance, derivatives of benzodioxin have been studied for their roles in modulating various biological pathways, including those involved in inflammation and neurotransmission. The specific configuration of the 2,3-dihydro-1,4-benzodioxin ring system in this compound may contribute to unique electronic and steric properties, which could influence its interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. By leveraging molecular modeling techniques, researchers can simulate how 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile might bind to proteins or enzymes, providing insights into its potential therapeutic applications. These studies often focus on identifying key interactions between the compound’s functional groups and target molecules, which can guide the design of more effective derivatives.

The hydroxypropanenitrile moiety is another critical feature of this compound. Nitriles are well-known for their ability to participate in various chemical reactions, including nucleophilic additions and reductions, which can be exploited in drug synthesis. The hydroxyl group further enhances the compound’s reactivity by providing a site for hydrogen bonding or phosphorylation, depending on the biological context. Such functional diversity makes 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile a promising candidate for further exploration in medicinal chemistry.

In the realm of drug discovery, intermediates like this one are often used as building blocks for larger molecules. Their structural features can be modified to improve solubility, bioavailability, or target specificity. For example, recent studies have shown that incorporating benzodioxin derivatives into drug candidates can enhance their affinity for certain receptors or enzymes. The nitrile group can also be converted into other functional groups, such as amides or carboxylic acids, which are common motifs in approved pharmaceuticals.

One particularly exciting area of research involves the use of benzodioxin derivatives as scaffolds for developing treatments against neurological disorders. The structural framework of these compounds allows them to mimic natural neuroactive molecules, potentially leading to new therapies for conditions like epilepsy or depression. Additionally, the hydroxyl and nitrile groups provide opportunities for fine-tuning pharmacokinetic properties through metabolic modifications.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile presents its own challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques like palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to assemble complex molecules with high precision. These advances not only improve yield but also reduce the environmental impact of synthetic processes.

Evaluation of a compound’s potential involves rigorous testing across multiple levels—starting from in vitro assays to assess primary biological activity and progressing to preclinical studies that examine pharmacokinetics and safety profiles. The benzodioxin core has been historically associated with compounds that exhibit moderate oral bioavailability and reasonable metabolic stability, which are crucial factors for drug development. Further investigation into 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile could provide valuable data on these aspects.

As computational biology continues to evolve, so too does our ability to predict the behavior of complex molecules like this one. Machine learning models trained on large datasets can now forecast properties such as blood-brain barrier penetration or metabolic degradation pathways with remarkable accuracy. Such tools are indispensable in modern drug discovery pipelines because they allow researchers to prioritize promising candidates early in the process.

The integration of interdisciplinary approaches—combining expertise from organic chemistry, pharmacology, and bioinformatics—has been instrumental in advancing our understanding of compounds like 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative strategies for identifying new therapeutic agents. These partnerships often result in shared resources and knowledge exchange that accelerate scientific progress.

In conclusion,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanenitrile (CAS No. 1514030-91-1) represents an intriguing molecule with potential applications across multiple domains of pharmaceutical research. Its structural features—particularly the benzodioxin scaffold and the interplay between the nitrile and hydroxy groups—make it a compelling subject for further investigation. As methodologies for synthesis and analysis continue to improve, this compound holds promise as a precursor or lead structure for novel therapeutic developments.